Cas no 15150-37-5 (1-Propanamine,3-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-N,N-dipropyl-)

• Product Name: 1-Propanamine,3-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-N,N-dipropyl-
• CAS No: 15150-37-5
• MF: C₁₉H₂₉N₃O
• MW: 315.453064680099
• CID: 178366
• PubChem ID: 203774
• Update Time: 2025-04-19

1-Propanamine,3-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-N,N-dipropyl-
• 3-(5-methyl-2-phenylpyrazol-3-yl)oxy-N,N-dipropylpropan-1-amine
• 5-[3-(Dipropylamino)propoxy]-3-methyl-1-phenyl-1H-pyrazole
• P-331
• 15150-37-5
• BRN 0816822
• Pyrazole, 5-(3-(dipropylamino)propoxy)-3-methyl-1-phenyl-
• 5-(3-(Dipropylamino)propoxy)-3-methyl-1-phenylpyrazole
• DTXSID00164797

• Inchi： 1S/C19H29N3O/c1-4-12-21(13-5-2)14-9-15-23-19-16-17(3)20-22(19)18-10-7-6-8-11-18/h6-8,10-11,16H,4-5,9,12-15H2,1-3H3
• InChI Key： PWMDWKQYJHABFV-UHFFFAOYSA-N
• SMILES： O(C1=CC(C)=NN1C1C=CC=CC=1)CCCN(CCC)CCC

Computed Properties

• Exact Mass: 315.23127
• Monoisotopic Mass: 315.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 440.7°Cat760mmHg
• Flash Point: 220.3°C
• Refractive Index: 1.533
• PSA: 30.29